Cas no 53103-13-2 (4-chloro-2-(4-chlorobenzoyl)benzoic Acid)

• Product Name: 4-chloro-2-(4-chlorobenzoyl)benzoic Acid
• CAS No: 53103-13-2
• MF: C₁₄H₈Cl₂O₃
• MW: 295.117522239685
• CID: 1580851
• PubChem ID: 257873
• Update Time: 2025-04-21

4-chloro-2-(4-chlorobenzoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-chlorobenzoyl)benzoic Acid
• AG-J-57985
• 4-chloro-2-(4-chloro-benzoyl)-benzoic acid
• AC1L5XPS
• AC1Q5TFN
• 4-Chlor-2-(4-chlor-benzoyl)-benzoesaeure
• SureCN11731147
• AR-1G1492
• NSC86483
• 5.4'-Dichlor-benzophenon-carbonsaeure-(2)
• CTK4J7070
• 4-Chlor-2-(4-chlorbenzoyl)-benzoesaeure
• AG-J-57985; 4-chloro-2-(4-chloro-benzoyl)-benzoic acid; AC1L5XPS; AC1Q5TFN; 4-Chlor-2-(4-chlor-benzoyl)-benzoesaeure; SureCN11731147; AR-1G1492; NSC86483; 5.4'-Dichlor-benzophenon-carbonsaeure-(2); CTK4J7070; 4-Chlor-2-(4-chlorbenzoyl)-benzoesaeure;
• DTXSID40292927
• SCHEMBL11731147
• 53103-13-2
• NSC-86483

• Inchi： 1S/C14H8Cl2O3/c15-9-3-1-8(2-4-9)13(17)12-7-10(16)5-6-11(12)14(18)19/h1-7H,(H,18,19)
• InChI Key： DPNVYJIIQODUPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 293.98514
• Monoisotopic Mass: 293.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.92260